N-Hydroxy-2-methyl-5-phenyl-furan-3-carboxamidine hydrochloride

• IUPAC Name: N'-hydroxy-2-methyl-5-phenylfuran-3-carboximidamide;hydrochloride
• InChI: InChI=1S/C12H12N2O2.ClH/c1-8-10(12(13)14-15)7-11(16-8)9-5-3-2-4-6-9;/h2-7,15H,1H3,(H2,13,14);1H
• InChI Key: BMJNDYWZFGDREG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(O1)C2=CC=CC=C2)C(=NO)N.Cl
• Isomeric SMILES: CC1=C(C=C(O1)C2=CC=CC=C2)/C(=N/O)/N.Cl
• Molecular Formula: C12H13ClN2O2
• Molecular Weight: 252.69 g/mol

Description

N-Hydroxy-2-methyl-5-phenyl-furan-3-carboxamidine hydrochloride, also known as N-hydroxy-5-phenyl-2-methyl-furan-3-carboxamidine hydrochloride or N-hydroxy-5-phenyl-2-methyl-furan-3-carboxamidine hydrochloride, is a synthetic organic compound with a wide range of applications in areas such as pharmaceuticals, agrochemicals, and food additives. This compound is widely used in the synthesis of various drug molecules, due to its excellent solubility, high stability, and low toxicity. It is also used as a chelating agent in the synthesis of metal complexes. In addition, it is used as an intermediate in the synthesis of various heterocyclic compounds.

Scientific Research Applications

Antiprotozoal Agents

Compounds similar to N-Hydroxy-2-methyl-5-phenyl-furan-3-carboxamidine hydrochloride have shown promise as antiprotozoal agents. A study by Ismail et al. (2004) synthesized compounds that demonstrated strong DNA affinities and in vitro and in vivo activities against Trypanosoma and Plasmodium falciparum, indicative of potential uses in treating diseases like malaria and African trypanosomiasis (Ismail et al., 2004).

Extraction-Photometric Determination

Patel et al. (1984) utilized a similar compound for the extraction and photometric determination of vanadium(V). This compound, acting as a chelating agent, forms complexes with vanadium(V) and can be used for accurate determination of vanadium in materials like standard steels (Patel et al., 1984).

Antiprotozoal Activity of Aza-Analogues

A study by Ismail et al. (2003) synthesized and evaluated aza-analogues of furamidine for their antiprotozoal activity. These compounds, related to N-Hydroxy-2-methyl-5-phenyl-furan-3-carboxamidine hydrochloride, were tested against Trypanosoma and Plasmodium falciparum, showing significant antiprotozoal properties (Ismail et al., 2003).

Synthesis and Pharmacological Evaluation

Kumar et al. (2017) synthesized novel compounds related to N-Hydroxy-2-methyl-5-phenyl-furan-3-carboxamidine hydrochloride and evaluated them for antidepressant and antianxiety activities. Their research provides insights into the potential use of these compounds in mental health treatments (Kumar et al., 2017).

Inhibitors of NF-kappaB and AP-1 Gene Expression

Palanki et al. (2000) explored compounds including analogues of N-Hydroxy-2-methyl-5-phenyl-furan-3-carboxamidine hydrochloride as inhibitors of NF-kappaB and AP-1 gene expression. This suggests potential applications in the treatment of conditions where these transcription factors are implicated (Palanki et al., 2000).

Evaluation of Analogues as Inhibitors of NQO2

Alnabulsi et al. (2018) evaluated analogues of N-Hydroxy-2-methyl-5-phenyl-furan-3-carboxamidine hydrochloride as inhibitors of the enzyme NQO2. This research could be significant for cancer chemotherapy and malaria treatment (Alnabulsi et al., 2018).

Mechanism of Action

Target of Action

Many bioactive aromatic compounds, such as indole derivatives, have been found to bind with high affinity to multiple receptors . This suggests that “N-Hydroxy-2-methyl-5-phenyl-furan-3-carboxamidine hydrochloride” might also interact with multiple targets in the body.

Mode of Action

The exact mode of action would depend on the specific targets that this compound interacts with. For example, some compounds might inhibit the activity of their target proteins, while others might enhance their activity .

Biochemical Pathways

The affected biochemical pathways would also depend on the specific targets of this compound. For instance, if this compound targets enzymes involved in a particular metabolic pathway, it could potentially affect the functioning of that pathway .

Result of Action

The molecular and cellular effects of this compound’s action would depend on its mode of action and the biochemical pathways it affects. For example, if it inhibits a key enzyme in a metabolic pathway, it could potentially disrupt the functioning of cells that rely on that pathway .